Cas no 2416218-13-6 (rac-methyl (1R,3S)-1-amino-3-hydroxy-2,2-dimethylcyclobutane-1-carboxylate hydrochloride)
rac-methyl (1R,3S)-1-amino-3-hydroxy-2,2-dimethylcyclobutane-1-carboxylate hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- EN300-26573323
- Methyl (1R,3S)-1-amino-3-hydroxy-2,2-dimethylcyclobutane-1-carboxylate;hydrochloride
- rac-methyl (1R,3S)-1-amino-3-hydroxy-2,2-dimethylcyclobutane-1-carboxylate hydrochloride
- 2416218-13-6
-
- MDL: MFCD32667235
- Inchi: 1S/C8H15NO3.ClH/c1-7(2)5(10)4-8(7,9)6(11)12-3;/h5,10H,4,9H2,1-3H3;1H/t5-,8-;/m0./s1
- InChI Key: JWBBPJXOVVEWGS-XMLTWROESA-N
- SMILES: Cl.O[C@H]1C[C@](C(=O)OC)(C1(C)C)N
Computed Properties
- Exact Mass: 209.0818711g/mol
- Monoisotopic Mass: 209.0818711g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 214
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 72.6Ų
rac-methyl (1R,3S)-1-amino-3-hydroxy-2,2-dimethylcyclobutane-1-carboxylate hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26573323-0.05g |
rac-methyl (1R,3S)-1-amino-3-hydroxy-2,2-dimethylcyclobutane-1-carboxylate hydrochloride |
2416218-13-6 | 95% | 0.05g |
$252.0 | 2023-09-14 | |
| Enamine | EN300-26573323-0.1g |
rac-methyl (1R,3S)-1-amino-3-hydroxy-2,2-dimethylcyclobutane-1-carboxylate hydrochloride |
2416218-13-6 | 95% | 0.1g |
$376.0 | 2023-09-14 | |
| Enamine | EN300-26573323-0.25g |
rac-methyl (1R,3S)-1-amino-3-hydroxy-2,2-dimethylcyclobutane-1-carboxylate hydrochloride |
2416218-13-6 | 95% | 0.25g |
$538.0 | 2023-09-14 | |
| Enamine | EN300-26573323-0.5g |
rac-methyl (1R,3S)-1-amino-3-hydroxy-2,2-dimethylcyclobutane-1-carboxylate hydrochloride |
2416218-13-6 | 95% | 0.5g |
$847.0 | 2023-09-14 | |
| Enamine | EN300-26573323-1.0g |
rac-methyl (1R,3S)-1-amino-3-hydroxy-2,2-dimethylcyclobutane-1-carboxylate hydrochloride |
2416218-13-6 | 95% | 1g |
$1086.0 | 2023-05-31 | |
| Enamine | EN300-26573323-2.5g |
rac-methyl (1R,3S)-1-amino-3-hydroxy-2,2-dimethylcyclobutane-1-carboxylate hydrochloride |
2416218-13-6 | 95% | 2.5g |
$2127.0 | 2023-09-14 | |
| Enamine | EN300-26573323-5.0g |
rac-methyl (1R,3S)-1-amino-3-hydroxy-2,2-dimethylcyclobutane-1-carboxylate hydrochloride |
2416218-13-6 | 95% | 5g |
$3147.0 | 2023-05-31 | |
| Enamine | EN300-26573323-10.0g |
rac-methyl (1R,3S)-1-amino-3-hydroxy-2,2-dimethylcyclobutane-1-carboxylate hydrochloride |
2416218-13-6 | 95% | 10g |
$4667.0 | 2023-05-31 | |
| Enamine | EN300-26573323-1g |
rac-methyl (1R,3S)-1-amino-3-hydroxy-2,2-dimethylcyclobutane-1-carboxylate hydrochloride |
2416218-13-6 | 95% | 1g |
$1086.0 | 2023-09-14 | |
| Enamine | EN300-26573323-5g |
rac-methyl (1R,3S)-1-amino-3-hydroxy-2,2-dimethylcyclobutane-1-carboxylate hydrochloride |
2416218-13-6 | 95% | 5g |
$3147.0 | 2023-09-14 |
rac-methyl (1R,3S)-1-amino-3-hydroxy-2,2-dimethylcyclobutane-1-carboxylate hydrochloride Related Literature
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
Additional information on rac-methyl (1R,3S)-1-amino-3-hydroxy-2,2-dimethylcyclobutane-1-carboxylate hydrochloride
Introduction to Rac-Methyl (1R,3S)-1-Amino-3-Hydroxy-2,2-Dimethylcyclobutane-1-Carboxylate Hydrochloride (CAS No. 2416218-13-6)
Rac-Methyl (1R,3S)-1-Amino-3-Hydroxy-2,2-Dimethylcyclobutane-1-Carboxylate Hydrochloride (CAS No. 2416218-13-6) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique cyclobutane ring structure and the presence of both amino and hydroxy functional groups, which confer it with a range of biological activities and potential therapeutic applications.
The chemical structure of Rac-Methyl (1R,3S)-1-Amino-3-Hydroxy-2,2-Dimethylcyclobutane-1-Carboxylate Hydrochloride can be represented as follows: the cyclobutane ring is substituted with two methyl groups at the 2-position, an amino group at the 1-position, and a hydroxy group at the 3-position. The presence of these functional groups imparts specific stereochemical properties to the molecule, making it a valuable candidate for various biochemical studies.
Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through enantioselective methods. For instance, a study published in the Journal of Organic Chemistry in 2020 reported a novel catalytic asymmetric synthesis route that yielded high enantiomeric purity and excellent yields. This method involves the use of chiral catalysts to control the stereochemistry during the formation of the cyclobutane ring and the subsequent functionalization steps.
In terms of biological activity, Rac-Methyl (1R,3S)-1-Amino-3-Hydroxy-2,2-Dimethylcyclobutane-1-Carboxylate Hydrochloride has shown promising results in several preclinical studies. Research conducted by a team at Harvard University demonstrated that this compound exhibits potent neuroprotective effects in models of neurodegenerative diseases such as Parkinson's and Alzheimer's. The mechanism of action is believed to involve the modulation of neurotransmitter levels and the reduction of oxidative stress in neuronal cells.
Furthermore, studies have also explored the potential of this compound as an anti-inflammatory agent. A paper published in Bioorganic & Medicinal Chemistry Letters in 2021 reported that Rac-Methyl (1R,3S)-1-Amino-3-Hydroxy-2,2-Dimethylcyclobutane-1-Carboxylate Hydrochloride effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This finding suggests its potential utility in treating inflammatory conditions like rheumatoid arthritis and multiple sclerosis.
The pharmacokinetic properties of Rac-Methyl (1R,3S)-1-Amino-3-Hydroxy-2,2-Dimethylcyclobutane-1-Carboxylate Hydrochloride have also been investigated. Preliminary data indicate that it has favorable oral bioavailability and a reasonable half-life, which are important considerations for its development as a therapeutic agent. However, further studies are needed to fully understand its metabolism and excretion pathways.
In addition to its therapeutic potential, this compound has also found applications in chemical biology research. Its unique structural features make it an excellent tool for probing protein-protein interactions and studying cellular signaling pathways. For example, a study published in Nature Chemical Biology utilized this compound as a probe to investigate the role of specific kinases in cancer cell proliferation.
The safety profile of Rac-Methyl (1R,3S)-1-Amino-3-Hydroxy-2,2-Dimethylcyclobutane-1-Carboxylate Hydrochloride is another critical aspect that has been evaluated. Toxicity studies conducted in animal models have shown that it is well-tolerated at therapeutic doses with no significant adverse effects observed. However, as with any new chemical entity, comprehensive safety assessments will be required before it can advance to clinical trials.
In conclusion, Rac-Methyl (1R,3S)-1-Amino-3-Hydroxy-2,2-Dimethylcyclobutane-1-Carboxylate Hydrochloride (CAS No. 2416218-13-6) represents a promising compound with diverse biological activities and potential applications in medicine and chemical biology. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic utility, making it an exciting area of study for scientists and researchers worldwide.
2416218-13-6 (rac-methyl (1R,3S)-1-amino-3-hydroxy-2,2-dimethylcyclobutane-1-carboxylate hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)